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  4. 2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol
2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol 2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol
Brand Name: Vulcanchem
CAS No.: 842971-42-0
VCID: VC0356740
InChI: InChI=1S/C22H29N5O3S/c1-4-26(5-8-28)20-18-17(23-13-24-20)16-14-11-22(2,3)30-12-15(14)19(25-21(16)31-18)27-6-9-29-10-7-27/h13,28H,4-12H2,1-3H3
SMILES: CCN(CCO)C1=NC=NC2=C1SC3=C2C4=C(COC(C4)(C)C)C(=N3)N5CCOCC5
Molecular Formula: C22H29N5O3S
Molecular Weight: 443.6g/mol

2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol

CAS No.: 842971-42-0

Main Products

VCID: VC0356740

Molecular Formula: C22H29N5O3S

Molecular Weight: 443.6g/mol

2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol - 842971-42-0

CAS No. 842971-42-0
Product Name 2-[(4,4-Dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol
Molecular Formula C22H29N5O3S
Molecular Weight 443.6g/mol
IUPAC Name 2-[(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-ethylamino]ethanol
Standard InChI InChI=1S/C22H29N5O3S/c1-4-26(5-8-28)20-18-17(23-13-24-20)16-14-11-22(2,3)30-12-15(14)19(25-21(16)31-18)27-6-9-29-10-7-27/h13,28H,4-12H2,1-3H3
Standard InChIKey KODUUCAYHRECBZ-UHFFFAOYSA-N
SMILES CCN(CCO)C1=NC=NC2=C1SC3=C2C4=C(COC(C4)(C)C)C(=N3)N5CCOCC5
Canonical SMILES CCN(CCO)C1=NC=NC2=C1SC3=C2C4=C(COC(C4)(C)C)C(=N3)N5CCOCC5
PubChem Compound 3760880
Last Modified Nov 11 2021
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